Cas no 1207602-55-8 (1-((S)-3-Amino-piperidin-1-yl)-ethanone)

1-((S)-3-Amino-piperidin-1-yl)-ethanone is a chiral piperidine derivative featuring an acetyl group and a primary amine functionality at the 3-position. This compound serves as a valuable intermediate in organic synthesis and pharmaceutical research, particularly in the development of bioactive molecules and asymmetric catalysts. The (S)-configuration ensures enantioselectivity, making it suitable for applications requiring stereochemical precision. Its structural versatility allows for further functionalization, enabling the synthesis of complex heterocycles or peptidomimetics. The compound is typically handled under controlled conditions due to its reactive amine group, which also facilitates coupling reactions. High purity grades are available to meet rigorous research and industrial standards.
1-((S)-3-Amino-piperidin-1-yl)-ethanone structure
1207602-55-8 structure
Product Name:1-((S)-3-Amino-piperidin-1-yl)-ethanone
CAS No:1207602-55-8
MF:C7H14N2O
MW:142.198861598969
CID:2083306
Update Time:2025-05-21

1-((S)-3-Amino-piperidin-1-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

    • (S)-1-Acetyl-3-aminopiperidine
    • 1-((S)-3-Amino-piperidin-1-yl)-ethanone
    • (S)-1-(3-Aminopiperidin-1-yl)ethanone
    • AM91116
    • 1-((S)-3-Aminopiperidin-1-yl)ethanone
    • 1-((S)-3-Amino-piperidin-1-yl)ethanone
    • Inchi: 1S/C7H14N2O/c1-6(10)9-4-2-3-7(8)5-9/h7H,2-5,8H2,1H3/t7-/m0/s1
    • InChI Key: IXINAEREEWKDJW-ZETCQYMHSA-N
    • SMILES: O=C(C)N1CCC[C@@H](C1)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 136
  • Topological Polar Surface Area: 46.3

1-((S)-3-Amino-piperidin-1-yl)-ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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PBUB033-500.0mg
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